Cas no 2131-57-9 (1-(4-Isothiocyanatophenyl)ethanone)

• Product Name: 1-(4-Isothiocyanatophenyl)ethanone
• CAS No: 2131-57-9
• MF: C₉H₇NOS
• MW: 177.222980737686
• MDL: MFCD00041100
• CID: 42499
• PubChem ID: 242779
• Update Time: 2025-09-23

1-(4-Isothiocyanatophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4-Acetylphenyl isothiocyanate
• 4-Isothiocyanatoacetophenone
• 1-(4-isothiocyanatophenyl)ethanone
• 4-acetophenyl isothiocyanate
• 4-acetylbenzenisothiocyanate
• 4-Acetyl-phenylisothiocyanat
• 4-Acetyl-phenylsenfoel
• 4-Acetyl-phenylthiocarbimid
• 4'-isothiocyanatoacetophenone
• 2131-57-9
• AKOS000311517
• Bromobenzyl-4-isothiocyanate
• EN300-01247
• MFCD00041100
• NSC-51673
• DTXSID30287589
• A815264
• 4-Acetylphenyl isothiocyanate, AldrichCPR
• Z56899102
• 4-Acetylphenylisothiocyanate
• J-802125
• 4-acetylphenyl-isothiocyanate
• Phenylisothiocyanate, 4-acetyl
• 1-(4-Isothiocyanatophenyl)ethanone #
• FT-0617409
• NSC51673
• ethanone, 1-(4-isothiocyanatophenyl)-
• FS-3852
• SCHEMBL1308638
• 1-(4-isothiocyanato-phenyl)-ethanone
• AJ-087/25124021
• ?4-ACETYLPHENYL ISOTHIOCYANATE
• 1-(4-Isothiocyanatophenyl)ethan-1-one
• InChI=1/C9H7NOS/c1-7(11)8-2-4-9(5-3-8)10-6-12/h2-5H,1H
• 4-Acetyl phenyl isothiocyanate
• G77569
• ALBB-003063
• STK500364
• BBL010019
• 670-498-8
• 1-(4-Isothiocyanatophenyl)ethanone

• MDL： MFCD00041100
• Inchi： 1S/C9H7NOS/c1-7(11)8-2-4-9(5-3-8)10-6-12/h2-5H,1H3
• InChI Key： KAKXOESNHIUYJT-UHFFFAOYSA-N
• SMILES： S=C=NC1C=CC(C(C)=O)=CC=1
• BRN： 2207978

Computed Properties

• Exact Mass: 177.02500
• Monoisotopic Mass: 177.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 61.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.2153 (rough estimate)
• Melting Point: 82 °C
• Boiling Point: 112 °C
• Flash Point: 112°C/6mm
• Refractive Index: 1.5364 (estimate)
• PSA: 61.52000
• LogP: 2.62350
• Sensitiveness: Lachrymatory
• Solubility: Not determined

1-(4-Isothiocyanatophenyl)ethanone Security Information

• Hazardous Material transportation number：2811
• Hazard Category Code： 20/21/22-36/37/38-43-34
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38